1-methyl-5-{[(3-methylbutyl)amino]carbonyl}-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 1-methyl-5-(3-methylbutylcarbamoyl)pyrazole-4-carboxylic acid
• InChI: InChI=1S/C11H17N3O3/c1-7(2)4-5-12-10(15)9-8(11(16)17)6-13-14(9)3/h6-7H,4-5H2,1-3H3,(H,12,15)(H,16,17)
• InChI Key: DYHHTRYYWHULJU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC(=O)C1=C(C=NN1C)C(=O)O
• Molecular Formula: C11H17N3O3
• Molecular Weight: 239.27 g/mol

Description

MK-677 was first synthesized in the 1990s as a potential treatment for growth hormone deficiency and cachexia. It has since been studied for its potential applications in a variety of fields, including sports performance enhancement, anti-aging, and treatment of conditions such as osteoporosis and Alzheimer's disease.

Mechanism of Action

MK-677 works by stimulating the ghrelin receptor, leading to an increase in growth hormone secretion. It also increases levels of insulin-like growth factor 1 (IGF-1), which plays a role in promoting cell growth and division.
Biochemical and physiological effects:
In addition to its effects on growth hormone and IGF-1 levels, MK-677 has been shown to increase appetite and improve sleep quality. It may also have a positive effect on bone density, cognitive function, and cardiovascular health.

Advantages and Limitations for Lab Experiments

One advantage of MK-677 is that it is a non-peptide compound, which makes it easier to synthesize and administer than traditional growth hormone treatments. However, its effects on growth hormone levels can vary depending on the individual, and its long-term safety and efficacy have not been fully established.

Future Directions

Further research is needed to fully understand the potential therapeutic applications of MK-677. Some potential areas of future research include its effects on cognitive function and bone health, as well as its potential as a treatment for conditions such as osteoporosis and Alzheimer's disease. Additionally, more studies are needed to establish the long-term safety and efficacy of MK-677.

Scientific Research Applications

MK-677 has been extensively studied for its potential therapeutic applications. It has been shown to increase growth hormone levels in both young and elderly individuals, leading to increased muscle mass, bone density, and strength. It has also been studied for its potential anti-aging effects, with some studies suggesting that it may improve skin elasticity and reduce wrinkles.